Cas no 1803590-97-7 (2-cyclopropyl-2-(methoxymethyl)pyrrolidine hydrochloride)

• Product Name: 2-cyclopropyl-2-(methoxymethyl)pyrrolidine hydrochloride
• CAS No: 1803590-97-7
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• CID: 4616789
• PubChem ID: 91647507
• Update Time: 2025-10-28

2-cyclopropyl-2-(methoxymethyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-(methoxymethyl)pyrrolidine hydrochloride

• Inchi： 1S/C9H17NO.ClH/c1-11-7-9(8-3-4-8)5-2-6-10-9;/h8,10H,2-7H2,1H3;1H
• InChI Key： DOESLHIJWUZDQZ-UHFFFAOYSA-N
• SMILES： C(C1(C2CC2)NCCC1)OC.Cl

2-cyclopropyl-2-(methoxymethyl)pyrrolidine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-cyclopropyl-2-(methoxymethyl)pyrrolidine hydrochloride

Introduction to 2-Cyclopropyl-2-(Methoxymethyl)Pyrrolidine Hydrochloride (CAS No. 1803590-97-7)

2-Cyclopropyl-2-(methoxymethyl)pyrrolidine hydrochloride, identified by the CAS number 1803590-97-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatility in various chemical and biological applications. The structure of this compound features a pyrrolidine ring substituted with a cyclopropyl group and a methoxymethyl group, making it a unique entity within its class.

The synthesis of 2-cyclopropyl-2-(methoxymethyl)pyrrolidine hydrochloride involves advanced organic chemistry techniques, including ring-opening reactions and nucleophilic substitutions. Recent studies have highlighted its potential as a building block in the construction of complex molecules, particularly in drug discovery programs. Its ability to form stable intermediates and its reactivity under specific conditions make it an attractive candidate for further exploration.

In terms of pharmacological applications, 2-cyclopropyl-2-(methoxymethyl)pyrrolidine hydrochloride has shown promise in preclinical studies as a modulator of certain cellular pathways. Researchers have reported its activity in vitro against various enzyme targets, suggesting potential therapeutic applications in areas such as inflammation, neurodegenerative diseases, and cancer. The compound's selectivity and potency have been evaluated using state-of-the-art assays, providing valuable insights into its mechanism of action.

The structural uniqueness of 1803590-97-7 lies in the combination of the cyclopropyl and methoxymethyl substituents on the pyrrolidine ring. This arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its interactions with biological systems. Computational studies have been conducted to model the compound's binding affinities to protein targets, further elucidating its potential therapeutic utility.

Recent advancements in analytical techniques have enabled detailed characterization of 2-cyclopropyl-2-(methoxymethyl)pyrrolidine hydrochloride. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These analyses are essential for ensuring the reliability of experimental results and maintaining quality control standards in research settings.

In conclusion, 2-cyclopropyl-2-(methoxymethyl)pyrrolidine hydrochloride (CAS No. 1803590-97-7) represents a valuable addition to the arsenal of compounds available for chemical research and drug development. Its unique structure, coupled with emerging findings from recent studies, positions it as a promising candidate for future therapeutic interventions. Continued investigation into its properties and applications is expected to yield further insights into its potential impact on the field of medicine.